![molecular formula C22H22ClN3O3 B279534 N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B279534.png)
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide
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Overview
Description
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide, also known as NPC-15437, is a chemical compound that has been widely studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide involves the inhibition of various signaling pathways, including the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway. These pathways are involved in the regulation of cell growth, survival, and inflammation. By inhibiting these pathways, this compound can induce apoptosis in cancer cells, reduce inflammation, and protect against neurodegeneration.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress, and modulation of immune responses. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide is its high potency and specificity, which makes it a useful tool for studying various signaling pathways and their role in disease. However, one of the limitations of this compound is its limited solubility, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of novel formulations or delivery methods to improve the solubility and bioavailability of this compound. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders and metabolic disorders. Finally, the development of more specific and potent inhibitors of the signaling pathways targeted by this compound could lead to the development of more effective therapies for various diseases.
Synthesis Methods
The synthesis of N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide involves several steps, including the reaction of 3-chloro-4-(4-propionyl-1-piperazinyl)aniline with 2-benzofurancarboxylic acid, followed by the addition of an acid catalyst and refluxing the mixture for several hours. The resulting product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
N-[3-chloro-4-(4-propionyl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, this compound has been shown to possess anti-inflammatory properties by reducing the production of inflammatory cytokines and chemokines. Furthermore, this compound has been investigated for its neuroprotective effects in various models of neurological disorders, including Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C22H22ClN3O3 |
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Molecular Weight |
411.9 g/mol |
IUPAC Name |
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C22H22ClN3O3/c1-2-21(27)26-11-9-25(10-12-26)18-8-7-16(14-17(18)23)24-22(28)20-13-15-5-3-4-6-19(15)29-20/h3-8,13-14H,2,9-12H2,1H3,(H,24,28) |
InChI Key |
KRMPDWXANKFDBG-UHFFFAOYSA-N |
SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3)Cl |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3)Cl |
Origin of Product |
United States |
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